Cas no 102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-)

• Product Name: Phenol,2-ethoxy-3-methoxy-5-nitro-
• CAS No: 102872-42-4
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 125322
• PubChem ID: 71434495
• Update Time: 2025-04-18

Phenol,2-ethoxy-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-ethoxy-3-methoxy-5-nitro-
• Phenol, 2-ethoxy-3-methoxy-5-nitro- (6CI)
• DTXSID201302287
• 2-Ethoxy-3-methoxy-5-nitrophenol
• 102872-42-4

• Inchi： 1S/C9H11NO5/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5,11H,3H2,1-2H3
• InChI Key： WWAYARAEGBRHDW-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CC=1OC)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 213.063722g/mol
• Monoisotopic Mass: 213.063722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.19g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 84.5Ų